Methyl 2-aminobenzo[d]thiazole-4-carboxylate

• IUPAC Name: methyl 2-amino-1,3-benzothiazole-4-carboxylate
• InChI: InChI=1S/C9H8N2O2S/c1-13-8(12)5-3-2-4-6-7(5)11-9(10)14-6/h2-4H,1H3,(H2,10,11)
• InChI Key: JWSQSUAAMGQUJI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C2C(=CC=C1)SC(=N2)N
• Molecular Formula: C9H8N2O2S
• DSSTOX Substance ID: DTXSID20403377
• Molecular Weight: 208.24 g/mol
• CAS RN: 1024054-68-9

Description

“Methyl 2-aminobenzo[d]thiazole-4-carboxylate” is a chemical compound with the molecular formula C9H8N2O2S. It has a molecular weight of 208.24. The compound is solid in physical form.

Molecular Structure Analysis

The molecular structure of “Methyl 2-aminobenzo[d]thiazole-4-carboxylate” is represented by the linear formula C9H8N2O2S. The average mass is 208.237 Da and the monoisotopic mass is 208.030655 Da.

Physical And Chemical Properties Analysis

“Methyl 2-aminobenzo[d]thiazole-4-carboxylate” is a solid compound. It should be stored in a dark place, under an inert atmosphere, at a temperature between 2-8°C.

Scientific Research Applications

Corrosion Inhibition

One of the applications of thiazole derivatives is in the field of corrosion inhibition. For instance, 2-amino-4-methyl-thiazole, a compound similar in structure to Methyl 2-aminobenzo[d]thiazole-4-carboxylate, has been investigated for its potential as a corrosion inhibitor for mild steel in acidic solutions. The study demonstrates that such thiazole derivatives can form a protective barrier on the metal surface, significantly reducing corrosion rates (Yüce et al., 2014).

Synthesis of Building Blocks for Drug Discovery

Thiazole derivatives, including Methyl 2-aminobenzo[d]thiazole-4-carboxylate, serve as key building blocks in the synthesis of complex molecules for drug discovery. Their versatile structure allows for various substitutions, making them valuable in the creation of novel compounds with potential therapeutic effects. A study highlighted the synthesis of hydroxy-substituted 2-aminobenzo[d]thiazole-6-carboxylic acid derivatives as innovative building blocks in drug discovery, showcasing the importance of such compounds in the development of new pharmaceuticals (Durcik et al., 2020).

Catalysis and CO2 Fixation

Thiazolium carbene catalysts derived from thiazole compounds have shown efficacy in the catalytic fixation of CO2 onto amines, representing a sustainable approach for the synthesis of valuable chemicals. These catalysts, derived from vitamin B1, facilitate the N-formylation and N-methylation of amines using CO2, highlighting the role of thiazole derivatives in environmental chemistry and green synthesis processes (Das et al., 2016).

Antimicrobial and Antitumor Activity

Studies on thiazole derivatives have also explored their antimicrobial and antitumor potentials. For example, certain thiazolo[4,5-d] pyrimidines synthesized from thiazole carboxylates showed significant inhibitory effects against Gram-positive bacteria and yeasts, suggesting the potential of these compounds in developing new antimicrobial agents (Balkan et al., 2001). Similarly, benzothiazole derivatives have been identified as potent and selective antitumor agents, with certain compounds demonstrating the ability to form covalent DNA adducts in tumor cells, leading to apoptosis and significant tumor growth inhibition (Leong et al., 2003).

Safety And Hazards

The compound is associated with several hazard statements including H302, H315, H319, and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and wearing protective gloves/protective clothing/eye protection/face protection (P280).